Meclofenamic Acid

• CAS No.: 644-62-2
• Product Name: Meclofenamic Acid
• Molecular Formula: C14H11Cl2NO2
• Molecular Weight: 296.1 g/mol
• IUPAC Name: 2-(2,6-dichloro-3-methylanilino)benzoic acid
• Standard InChI: InChI=1S/C14H11Cl2NO2/c1-8-6-7-10(15)13(12(8)16)17-11-5-3-2-4-9(11)14(18)19/h2-7,17H,1H3,(H,18,19)
• Standard InChIKey: SBDNJUWAMKYJOX-UHFFFAOYSA-N
• SMILES: CC1=C(C(=C(C=C1)Cl)NC2=CC=CC=C2C(=O)O)Cl
• Canonical SMILES: CC1=C(C(=C(C=C1)Cl)NC2=CC=CC=C2C(=O)O)Cl
• Appearance: Solid powder
• Melting Point: 248-250; 257.0 °C; 257°C
• Physical Description: Solid
• Description: Meclofenamic acid is an aminobenzoic acid that is anthranilic acid in which one of the hydrogens attached to the nitrogen is replaced by a 2,6-dichloro-3-methylphenyl group. A non-steroidal anti-inflammatory drug, it is used as the sodium salt for the treatment of dysmenorrhoea (painful periods), osteoarthritis and rheumatoid arthritis. It has a role as a non-steroidal anti-inflammatory drug, an antirheumatic drug, an antineoplastic agent, an anticonvulsant, an analgesic, an antipyretic, an EC 1.13.11.34 (arachidonate 5-lipoxygenase) inhibitor and an EC 1.14.99.1 (prostaglandin-endoperoxide synthase) inhibitor. It is an aminobenzoic acid, a secondary amino compound and an organochlorine compound. It is a conjugate acid of a meclofenamic acid(1-).; Meclofenamic acid, also known as meclofenamate or meclomen, belongs to the class of organic compounds known as aminobenzoic acids. These are benzoic acids containing an amine group attached to the benzene moiety. Meclofenamic acid is a drug which is used for the relief of mild to moderate pain, for the treatment of primary dysmenorrhea and for the treatment of idiopathic heavy menstrual blood loss. also for relief of the signs and symptoms of acute and chronic rheumatoid arthritis and osteoarthritis. Meclofenamic acid exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Meclofenamic acid has been detected in multiple biofluids, such as urine and blood. Within the cell, meclofenamic acid is primarily located in the cytoplasm and membrane (predicted from logP).; A non-steroidal anti-inflammatory agent with antipyretic and antigranulation activities. It also inhibits prostaglandin biosynthesis.
• Solubility: 30 mg/L; 3.66e-03 g/L
• Synonyms: Benzoic acid, 2-((2,6-dichloro-3-methylphenyl)amino)-, monosodium salt, monohydrate; Meclofenamate; Meclofenamate Sodium; Meclofenamate Sodium Anhydrous; Meclofenamate Sodium Monohydrate; Meclofenamate, Sodium; Meclofenamic Acid; Meclomen; Sodium Meclofenamate
• PubChem Compound: 4037
• Last Modified: Nov 11 2021